N-(5-chloro-2-methoxyphenyl)-2-(2-oxo-5-(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-[2-oxo-5-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)pyridin-1-yl]acetamide
• InChI: InChI=1S/C20H15ClN6O4/c1-30-16-4-3-13(21)8-14(16)24-17(28)11-27-10-12(2-5-18(27)29)20-25-19(26-31-20)15-9-22-6-7-23-15/h2-10H,11H2,1H3,(H,24,28)
• InChI Key: GHEFQQPYGJVQMP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)CN2C=C(C=CC2=O)C3=NC(=NO3)C4=NC=CN=C4
• Molecular Formula: C20H15ClN6O4
• Molecular Weight: 438.8 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-2-(2-oxo-5-(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C20H15ClN6O4 and its molecular weight is 438.83. The purity is usually 95%.
BenchChem offers high-quality N-(5-chloro-2-methoxyphenyl)-2-(2-oxo-5-(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-chloro-2-methoxyphenyl)-2-(2-oxo-5-(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Potential Anticancer Activity

Research on structurally similar compounds has shown potential in anticancer applications. For example, certain acetamide derivatives have been synthesized and screened for their cytotoxicity against various cancer cell lines, demonstrating promising IC50 values indicating significant cytotoxic effects on specific cell lines such as PANC-1 and HepG2 (Vinayak et al., 2014). This suggests that compounds with similar structural motifs may also possess anticancer properties that could be explored further.

Herbicidal and Antimicrobial Applications

Chloroacetamide derivatives have been used as selective pre-emergent or early post-emergent herbicides, indicating potential applications in agricultural sciences for controlling unwanted vegetation (Weisshaar & Böger, 1989). Additionally, some derivatives exhibit antimicrobial activities, suggesting their use in developing new antimicrobial agents (Gouda et al., 2010).

Antioxidant Activity

Novel coordination complexes constructed from related chemical structures have shown significant antioxidant activity. Studies on pyrazole-acetamide derivatives have demonstrated their effectiveness in in vitro antioxidant assays, highlighting potential applications in pharmaceutical sciences for combating oxidative stress-related diseases (Chkirate et al., 2019).

Pharmacological Evaluation for Anti-inflammatory Actions

Compounds with the 1,3,4-oxadiazole and pyrazole moieties have been evaluated for their pharmacological potential, including toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. These studies suggest that such compounds could be further investigated for their therapeutic potential in treating inflammation and pain (Faheem, 2018).